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Compound of Interest

Compound Name: DECAHYDRO-2-NAPHTHOL

Cat. No.: B7783788 Get Quote

An In-depth Examination of a Versatile Woody-Floral Fragrance Ingredient

Decahydro-2-naphthol, a synthetic bicyclic alcohol, is a well-established ingredient in the

fragrance industry, valued for its complex and multifaceted odor profile. This technical guide

provides a comprehensive overview of its chemical properties, synthesis, olfactory

characteristics, and the underlying principles of its perception, tailored for researchers,

scientists, and drug development professionals.

Chemical and Physical Properties
Decahydro-2-naphthol, also known by synonyms such as 2-decalol and decahydro-beta-

naphthol, is a mixture of isomers with the chemical formula C₁₀H₁₈O.[1][2] Its properties are

summarized in the table below, providing a foundational understanding of its behavior as a

fragrance material.
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Property Value References

Molecular Weight 154.25 g/mol [1][2]

CAS Number 825-51-4 [1][2]

Appearance

Colorless to light yellow,

viscous liquid or powder to

lump

[3][4]

Boiling Point 109 °C at 14 mmHg [3]

Density 0.996 g/mL at 25 °C [3]

Vapor Pressure 0.00606 mmHg [2]

Flash Point > 112 °C (> 233.6 °F) [3]

Solubility
Insoluble in water; soluble in

alcohol and oils
[4]

LogP (o/w) 2.934 (estimated) [3]

Olfactory Profile and Application
Decahydro-2-naphthol is characterized by a predominantly floral and woody scent, with

nuances of rose, mint, and muguet.[1][3] Its odor has been described as mild, sweet, and

slightly camphoraceous, with good tenacity.[4] This versatile scent profile allows for its use in a

wide range of perfume compositions, particularly in conjunction with other woody and

camphoraceous fragrance types.[4]

The olfactory characteristics of decahydro-2-naphthol are influenced by its isomeric

composition. The hydrogenation of 2-naphthol produces a mixture of cis and trans isomers,

with the trans isomer generally being preferred by perfumers for its specific odor qualities.[4]

A detailed breakdown of its odor profile, as identified through sensory analysis, is presented

below:
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Odor Facet Percentage

Floral 78.73%

Rose 54.08%

Muguet 50.85%

Clean 47.91%

Mint 42.29%

Woody 41.64%

(Data sourced from reference[1])

Experimental Protocols
Synthesis of Decahydro-2-naphthol
The primary method for the industrial production of decahydro-2-naphthol is the catalytic

hydrogenation of 2-naphthol (also known as β-naphthol).[4]

Reaction:

C₁₀H₈O + 4H₂ → C₁₀H₁₈O

General Procedure:

Catalyst Selection: A variety of catalysts can be employed, with nickel-based catalysts being

common.[5] The choice of catalyst and reaction conditions significantly influences the ratio of

cis to trans isomers in the final product.

Reaction Conditions: The hydrogenation is typically carried out in a fixed-bed reactor under

elevated pressure (2-15 MPa) and temperature (120-280 °C).[6]

Solvent: A solvent such as decahydronaphthalene or tetralin may be used.[6]

Hydrogenation: Naphthalene is subjected to a hydrogenation reaction in the presence of the

catalyst and hydrogen gas.[5]
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Purification: The resulting mixture of decahydro-2-naphthol isomers is then purified,

typically through distillation.

A detailed, step-by-step protocol for the stereoselective synthesis of the preferred trans-isomer

is proprietary to fragrance manufacturers and not readily available in public literature. The

process generally involves careful selection of catalysts (e.g., supported noble metal catalysts

like Pt, Pd, Rh) and optimization of reaction parameters such as temperature, pressure, and

solvent to favor the formation of the trans configuration.[7][8]

Sensory Evaluation of Fragrance Ingredients
The olfactory properties of fragrance ingredients like decahydro-2-naphthol are assessed

through standardized sensory evaluation techniques.

Methodology: The Blotter Test

Preparation: Odorless and absorbent paper strips (blotters), typically 0.5 inches wide and 6

inches long, are used.

Application: The blotter is dipped into the liquid fragrance material to a depth of

approximately 1 inch.

Evaluation: The wetted area is then smelled at various time intervals to evaluate the initial

odor impression (top notes), the main character of the fragrance (heart or middle notes), and

the lingering scent (base notes). This allows for a complete study of the fragrance's volatility

and character over time.

This method is crucial for comparing the odor profiles of different batches, isomers, and for

assessing the ingredient's performance in a fragrance composition.

Olfactory Perception and Signaling Pathway
The perception of decahydro-2-naphthol's scent is initiated by its interaction with specific

olfactory receptors (ORs) located on the surface of olfactory sensory neurons in the nasal

cavity. While the specific human olfactory receptor(s) that bind to decahydro-2-naphthol have

not been definitively identified in publicly available research, the process of "deorphanization" is

used to match odorants to their receptors.[9][10][11]
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Based on its woody and floral characteristics, it is hypothesized that decahydro-2-naphthol
interacts with ORs that are responsive to these scent families. The binding of an odorant

molecule to its cognate OR triggers a signal transduction cascade, leading to the perception of

smell.

Hypothesized Olfactory Signaling Pathway for Decahydro-2-naphthol:
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Caption: Hypothesized signaling cascade upon binding of decahydro-2-naphthol to an

olfactory receptor.

Workflow for Olfactory Receptor Deorphanization:

The identification of the specific receptor for decahydro-2-naphthol would follow a

deorphanization workflow.
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Caption: A typical workflow for identifying the cognate olfactory receptor for a fragrance

molecule.

Safety and Regulatory Information
Decahydro-2-naphthol is classified as causing skin and serious eye irritation, and may cause

respiratory irritation.[3] It is recommended to handle this chemical with appropriate personal
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protective equipment, including gloves and eye protection.[3] For detailed safety information,

refer to the material safety data sheet (MSDS).

Conclusion
Decahydro-2-naphthol remains a valuable and versatile ingredient in the perfumer's palette.

Its complex woody-floral scent profile, combined with good tenacity, ensures its continued use

in a variety of fragrance applications. Further research into the specific olfactory receptors that

recognize decahydro-2-naphthol and the precise influence of its different isomers on the

overall scent perception will provide deeper insights into the molecular basis of olfaction and

could pave the way for the development of novel fragrance ingredients with tailored olfactory

properties.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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